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Introduction

Fluo-3 acetoxymethyl (AM) ester is a high-affinity, fluorescent dye widely utilized for the
guantitative measurement of intracellular calcium ([Ca2*]i) concentrations.[1][2] As a derivative
of Fluo-3, its AM ester form renders the molecule cell-permeant, allowing for passive loading
into a wide variety of cell types.[1][2] Once inside the cell, non-specific esterases cleave the AM
ester groups, trapping the active, calcium-sensitive Fluo-3 molecule in the cytoplasm.[2][3]
Fluo-3 is particularly valued for its large dynamic range, exhibiting a fluorescence intensity
increase of over 40-fold upon binding to Ca2*, making it an invaluable tool for studying cellular
signaling pathways where calcium is a key second messenger.[1][4] This guide provides a
comprehensive overview of Fluo-3 AM, its mechanism of action, key quantitative data, detailed
experimental protocols, and its application in studying cellular signaling.

Core Properties and Mechanism of Action

Fluo-3 AM is essentially non-fluorescent in its esterified form and in the absence of calcium.[1]
[4] The process of intracellular calcium measurement using Fluo-3 AM can be broken down into
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three key steps:

o Passive Loading: The lipophilic AM ester groups facilitate the passage of Fluo-3 AM across
the cell membrane into the cytosol.[2]

 Intracellular Activation: Cytosolic esterases hydrolyze the AM ester groups, yielding the
membrane-impermeant, active form of Fluo-3. This process ensures that the indicator is
trapped within the cell.[2][3]

e Calcium Binding and Fluorescence: In its active form, Fluo-3 acts as a Ca2* chelator. Upon
binding to free intracellular calcium, its fluorescence quantum yield increases dramatically,
resulting in a bright green fluorescence upon excitation.[3][5]

The fluorescence intensity of Fluo-3 is directly proportional to the concentration of intracellular
free calcium, allowing for the dynamic monitoring of calcium transients in real-time.
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Prepare 1-5 mM Fluo-3 AM
in DMSO

.

Prepare Loading Buffer
(Fluo-3 AM, Pluronic F-127, Probenecid)

.

Incubate Cells with Loading Buffer
(30-60 min, RT or 37°C)

.

Wash Cells 2-3x with
Indicator-Free Buffer

.

Incubate for De-esterification
(30 min)

.

Acquire Fluorescence Data
(Confocal Microscopy / Flow Cytometry)

'

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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